Cas no 774596-22-4 (Cetirizine-d)

• Product Name: Cetirizine-d
• CAS No: 774596-22-4
• MF: C₂₁H₁₇D₈N₂O₃Cl^.₂[HCl]
• MW: 469.859
• CID: 552537
• PubChem ID: 71314651
• Update Time: 2024-10-27

Cetirizine-d Chemical and Physical Properties

Names and Identifiers

• Cetirizine-D8
• Acetic acid,[2-[4-[(4-chlorophenyl)phenylmethyl]-1-piperazinyl-2,2,3,3,5,5,6,6-d8]ethoxy]-(9CI)
• [2-[4-[(4-Chlorophenyl)phenylmethyl]-1-piperazinyl-2,2,3,3,5,5,6,6-d8]ethoxy]acetic acid
• Acetic acid, [2-[4-[(4-chlorophenyl)phenylmethyl]-1-piperazinyl-2,2,3,3,5,5,6,6-d8]ethoxy]-
• Cetirizine-d
• HY-17042S1
• Cetirizine D8
• CS-0012443
• 1ST169770D8
• DA-51792
• G14573
• MS-26698
• AKOS040732793
• 774596-22-4

• Inchi： InChI=1S/C21H25ClN2O3/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26/h1-9,21H,10-16H2,(H,25,26)/i10D,14D2,15D2,16D2/hD
• InChI Key： ZKLPARSLTMPFCP-DTSBCCDKSA-N
• SMILES： C1=CC=C(C=C1)C(C2=CC=C(C=C2)Cl)N3CC([2H])N(CC3)C([2H])([2H])C([2H])([2H])OC([2H])([2H])C(=O)O[2H]

Computed Properties

• Exact Mass: 468.15900
• Monoisotopic Mass: 396.2055843g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53Ų

Experimental Properties

• PSA: 53.01000
• LogP: 4.62800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes